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Compound of Interest

Compound Name: 2-Ethylpyridine

Cat. No.: B127773 Get Quote

Essential Safety and Handling Guide for 2-
Ethylpyridine
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle 2-
Ethylpyridine. Adherence to these procedures is critical for ensuring a safe laboratory

environment.

Chemical Properties and Hazards
2-Ethylpyridine is a colorless to pale yellow liquid with a strong, unpleasant odor.[1] It is

classified as a flammable liquid and vapor.[2][3] Vapors are heavier than air and may travel to

an ignition source, causing a flashback.[1] This substance is harmful if it comes into contact

with the skin, is inhaled, or is swallowed.[3][4] It can cause serious eye irritation and skin

irritation.[2][5]
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Property Value

CAS Number 100-71-0[5]

Molecular Formula C7H9N[5][6]

Molecular Weight 107.15 g/mol [5][6]

Boiling Point 149 °C (300.2 °F)[1]

Melting Point -63 °C (-81.4 °F)[1]

Flash Point 39 °C (102.2 °F) - closed cup

Density 0.937 g/cm³ at 20 °C (68 °F)[1]

Vapor Pressure 38 mmHg at 20 °C (68 °F)[1]

Solubility in Water 30 g/L[1]

Personal Protective Equipment (PPE)
Engineering controls, such as the use of a chemical fume hood, are the primary means of

controlling exposure.[7] However, appropriate PPE must be worn to prevent skin and eye

contact.
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Protection Type Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1] A face shield may

be required for splash hazards.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[5]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton™).[5]

A lab coat or chemical-

resistant apron should be

worn.[1]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5]

Respiratory Protection

Typically not required with

adequate ventilation. If

ventilation is insufficient, use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.[1][5]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[1]

Operational and Handling Plan
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[5]

Use spark-proof tools and explosion-proof equipment.[1][5]

Ground and bond containers when transferring the material to prevent static discharge.[1]

2. Handling Procedure:

Avoid breathing vapors or mist.[4]
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Prevent contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4][7]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area designated as a flammables area.[1][5]

Keep containers tightly closed.[1]

Store away from incompatible materials, particularly acids.[5]

Emergency Procedures
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Emergency Procedure

Spill

Evacuate the area and remove all ignition

sources.[7] Absorb the spill with an inert material

(e.g., dry sand or earth) and place it into a

chemical waste container.[1] Ventilate the area

and wash the spill site after the material has

been removed.[7]

Fire

Use dry chemical, carbon dioxide (CO2), or

alcohol-resistant foam to extinguish.[5] Water

spray can be used to cool fire-exposed

containers.[5] Firefighters should wear self-

contained breathing apparatus (SCBA) and full

protective gear.[1]

First Aid: Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

First Aid: Skin Contact

Immediately remove all contaminated clothing

and wash the affected area with soap and plenty

of water. Seek medical attention if irritation

occurs.[5]

First Aid: Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[5]

First Aid: Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[5]

Disposal Plan
Dispose of 2-Ethylpyridine and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[5] It may be necessary to dispose of this
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chemical as hazardous waste.[7] Contact your institution's environmental health and safety

department for specific guidance.

Safety Workflow for Handling 2-Ethylpyridine
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Caption: Workflow for safe handling of 2-Ethylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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